Cas no 19614-29-0 (aziridin-1-yl(4-nitrophenyl)methanone)

• Product Name: aziridin-1-yl(4-nitrophenyl)methanone
• CAS No: 19614-29-0
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 1388115
• PubChem ID: 29679
• Update Time: 2025-04-20

aziridin-1-yl(4-nitrophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• aziridin-1-yl(4-nitrophenyl)methanone
• Aziridine, 1- (4-nitrobenzoyl)-
• Aziridine, 1- (p-nitrobenzoyl)-
• 1-(p-Nitrobenzoyl)aziridine
• aziridin-1-yl-(4-nitrophenyl)methanone
• NSC 50704
• NSC-50704
• NSC50704
• 1-(4-Nitrobenzoyl)aziridine
• BRN 0168173
• Y72XXE9V6P
• DTXSID30173276
• N-(p-Nitrobenzoyl)aziridine
• 1-Aziridinyl(4-nitrophenyl)methanone
• 5-20-01-00040 (Beilstein Handbook Reference)
• UNII-Y72XXE9V6P
• Methanone, 1-aziridinyl(4-nitrophenyl)-
• Aziridine, 1-(4-nitrobenzoyl)-
• 19614-29-0
• p-Nitrobenzoylethyleneimine
• SCHEMBL9152022
• AI3-50751
• AZIRIDINE, 1-(p-NITROBENZOYL)-

• Inchi： 1S/C9H8N2O3/c12-9(10-5-6-10)7-1-3-8(4-2-7)11(13)14/h1-4H,5-6H2
• InChI Key： WUTHXPCLBWBKMP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])N1CC1

Computed Properties

• Exact Mass: 192.05354
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 65.9Ų

Experimental Properties

• PSA: 63.22